D-myo-Inositol-1,2,5,6-tetraphosphate (sodium salt)
Description
D-myo-Inositol-1,2,5,6-tetraphosphate (Ins(1,2,5,6)P4) is one of the many inositol phosphate isomers that act as small, soluble second messengers in the transmission of cellular signals.. Ins(1,2,5,6)P4 binds to the murine Grp-1 PH domain with a Kd(apparent) of 0.18 µM, which is about 6.7-fold higher than for Ins(1,3,4,5)P4. It binds to rat heart membranes and significantly decreases heart rate in a pithed rat model.
Properties
Molecular Formula |
C6H12O18P4· 4Na |
|---|---|
Molecular Weight |
588 |
InChI |
InChI=1S/C6H16O18P4.4Na/c7-1-2(8)4(22-26(12,13)14)6(24-28(18,19)20)5(23-27(15,16)17)3(1)21-25(9,10)11;;;;/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;/q;4*+1/p-4/t1-,2-,3?,4?,5?,6?;;;;/m1..../s1 |
InChI Key |
DZJJWPAQUIBBLR-SEPOYWDNSA-J |
SMILES |
O[C@@H]1[C@@H](O)[C@@H](O[P+]([O-])(O)=O)[C@@H](OP([O-])(O)=O)[C@H](OP([O])(O)=O)[C@H]1OP([O-])([OH+])=O.[Na+].[Na].[Na].[Na] |
Synonyms |
Ins(1,2,5,6)P4 (sodium salt); 1,2,5,6-IP4 (sodium salt) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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